![molecular formula C9H9N2O2+ B100471 Sydnone, 3-benzyl- CAS No. 16844-42-1](/img/structure/B100471.png)
Sydnone, 3-benzyl-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sydnone, 3-benzyl- is a heterocyclic organic compound that has gained significant attention in scientific research due to its diverse chemical properties and potential applications. This compound is classified as a sydnone, which is a nitrogen-containing heterocyclic compound that has a unique structure and reactivity. Sydnone, 3-benzyl- has been synthesized using various methods and has been studied extensively for its biological and physiological effects.
Scientific Research Applications
Sydnone, 3-benzyl- has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, organic synthesis, and material science. This compound has been shown to have antibacterial, antifungal, and antiviral activities, making it a potential candidate for the development of new drugs. Sydnone, 3-benzyl- has also been studied for its use in organic synthesis, as it can be used as a versatile building block for the synthesis of various heterocyclic compounds. Moreover, sydnone, 3-benzyl- has been utilized in the development of new materials, such as polymers and sensors.
Mechanism of Action
The mechanism of action of sydnone, 3-benzyl- is not fully understood, but it is believed to involve the formation of reactive intermediates that can interact with biological molecules. Sydnone, 3-benzyl- has been shown to undergo cycloaddition reactions with various nucleophiles, including amino acids, peptides, and proteins. These reactions can lead to the formation of adducts that can alter the biological activity of the target molecules.
Biochemical and Physiological Effects:
Sydnone, 3-benzyl- has been shown to have diverse biochemical and physiological effects. In vitro studies have demonstrated that sydnone, 3-benzyl- has antibacterial, antifungal, and antiviral activities against various pathogens. Moreover, sydnone, 3-benzyl- has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for the development of new anticancer drugs. In vivo studies have shown that sydnone, 3-benzyl- can reduce inflammation and oxidative stress, suggesting its potential use in the treatment of various diseases, such as arthritis and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
Sydnone, 3-benzyl- has several advantages for lab experiments, including its high purity, stability, and versatility. This compound can be easily synthesized using various methods and can be used as a building block for the synthesis of various heterocyclic compounds. However, sydnone, 3-benzyl- has some limitations for lab experiments, including its potential toxicity and reactivity. This compound can react with various nucleophiles, including biological molecules, which can affect the interpretation of experimental results.
Future Directions
Sydnone, 3-benzyl- has significant potential for future research directions. One potential direction is the development of new drugs based on the antibacterial, antifungal, and antiviral activities of sydnone, 3-benzyl-. Another direction is the synthesis of new heterocyclic compounds using sydnone, 3-benzyl- as a building block. Moreover, sydnone, 3-benzyl- can be utilized in the development of new materials, such as polymers and sensors. Furthermore, the mechanism of action of sydnone, 3-benzyl- needs to be further elucidated to understand its potential biological targets and applications.
Conclusion:
Sydnone, 3-benzyl- is a heterocyclic organic compound that has gained significant attention in scientific research due to its diverse chemical properties and potential applications. This compound can be synthesized using various methods and has been studied extensively for its biological and physiological effects. Sydnone, 3-benzyl- has significant potential for future research directions, including the development of new drugs, synthesis of new heterocyclic compounds, and utilization in the development of new materials.
Synthesis Methods
Sydnone, 3-benzyl- can be synthesized by various methods, including the reaction of benzylamine with 2-cyanomethyl-3,5-dimethyl-4-nitropyridine, followed by reduction of the nitro group with iron powder. Another method involves the reaction of benzylamine with 3,5-dimethyl-4-nitropyridine N-oxide, followed by reduction with sodium borohydride. These methods have been optimized to produce high yields of sydnone, 3-benzyl- with high purity.
Properties
16844-42-1 | |
Molecular Formula |
C9H9N2O2+ |
Molecular Weight |
177.18 g/mol |
IUPAC Name |
3-benzyl-2H-oxadiazol-3-ium-5-one |
InChI |
InChI=1S/C9H8N2O2/c12-9-7-11(10-13-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2/p+1 |
InChI Key |
GUBQLELJVCXLMV-UHFFFAOYSA-O |
SMILES |
C1=CC=C(C=C1)C[N+]2=CC(=O)ON2 |
Canonical SMILES |
C1=CC=C(C=C1)C[N+]2=CC(=O)ON2 |
16844-42-1 | |
synonyms |
3-benzylsydnone |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.